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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the kinase inhibitor Akt Inhibitor XI (also known

as FPA-124). Due to the limited publicly available data on the broad kinase cross-reactivity of

Akt Inhibitor XI, this document offers a comparison with other well-characterized Akt inhibitors

to provide a valuable context for researchers. The information presented herein is intended to

serve as a reference for understanding the potential selectivity and off-target effects of kinase

inhibitors targeting the Akt signaling pathway.

Akt Inhibitor XI is a cell-permeable, copper-containing 3-formylchromone derivative that

functions as an inhibitor of the Akt (Protein Kinase B) signaling pathway.[1] It has been shown

to interact with both the pleckstrin homology (PH) and kinase domains of Akt.[2][3] The inhibitor

demonstrates activity against Akt with a reported half-maximal inhibitory concentration (IC50) of

100 nM.[2] In cellular assays, it inhibits the proliferation of various cancer cell lines with IC50

values ranging from 10 to 34 µM.[1]

Comparative Kinase Inhibition Profiles
While a comprehensive kinase selectivity panel for Akt Inhibitor XI is not readily available in

the public domain, the following table summarizes the inhibitory activity (IC50 or Ki values) of

other frequently studied Akt inhibitors against their target and a selection of off-target kinases.

This comparative data highlights the importance of assessing a broad kinase profile to

understand the selectivity of an inhibitor. Lower IC50/Ki values indicate higher potency.
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GSK690693 Akt1 2 PKA >1000 >500

Akt2 13 PKCα 160 ~12

Akt3 9 AMPK 50 ~5.5

A-443654 Akt1 0.16 PKA 6.3 ~39

PKCγ >1000 >6250

A-674563 Akt1 11 PKA 16 ~1.5

CDK2 160 ~14.5

The PI3K/Akt Signaling Pathway
The PI3K/Akt pathway is a critical intracellular signaling cascade that governs a wide array of

cellular functions, including cell growth, proliferation, survival, and metabolism. Its dysregulation

is a frequent occurrence in many human cancers, making it a key target for therapeutic

intervention. The diagram below illustrates the central role of Akt in this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. FPA-124 (Akt Inhibitor) - Echelon Biosciences [echelon-inc.com]

3. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Comparative Kinase Selectivity Profile of Akt Inhibitor
XI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144994#cross-reactivity-of-akt-inhibitor-xi-with-
other-kinases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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